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This technical support center provides researchers, scientists, and materials engineers with

troubleshooting guidance and frequently asked questions (FAQs) for experiments involving the

welding of Vanadium-microalloyed steels.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of vanadium in steel welds?

Vanadium is a microalloying element added to steel to improve its mechanical properties.[1][2]

In welds, vanadium plays a crucial role in refining the microstructure of both the weld metal and

the Heat-Affected Zone (HAZ).[3][4] It promotes the formation of fine-grained microstructures,

such as intragranular acicular ferrite, which is beneficial for toughness.[1][4][5] This is achieved

through the formation of fine, dispersed carbonitride precipitates that act as nucleation sites.[6]

[7]

Q2: How does vanadium affect the toughness of the Heat-Affected Zone (HAZ)?

Vanadium generally has a beneficial effect on the toughness of the HAZ.[3][8] It helps refine the

grain structure in the coarse-grained HAZ, which can improve resistance to brittle fracture.[3][5]
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Studies have shown that vanadium additions up to 0.15% can be tolerated with no adverse

effects on HAZ toughness, and in some cases, can even lead to significant improvements.[3]

This is attributed to vanadium's ability to promote a finer transformed microstructure.[3]

However, excessive levels of vanadium (e.g., above 0.11%) can sometimes lead to a

deterioration in toughness due to an increased fraction of brittle Martensite-Austenite (M-A)

constituents.[9]

Q3: Can vanadium additions increase the risk of cracking in welds?

The influence of vanadium on cracking susceptibility is complex.

Solidification Cracking: Some studies suggest that vanadium can reduce the risk of

solidification cracking in submerged arc welding.[4]

Reheat Cracking: Reheat or stress relief cracking is generally associated with low-alloy

steels containing elements like Cr, Mo, and V.[4] Therefore, care must be taken during post-

weld heat treatment of certain vanadium-containing grades.

Hydrogen Cracking: Vanadium can have a mixed effect on hydrogen cracking. It can

decrease the hardenability of the steel (reducing risk), but it can also increase the

susceptibility of the hardened microstructures to cracking.[4] Modern steel production with

lower carbon and hydrogen levels has significantly reduced the overall risk.[4]

Q4: What is the "vanadium-effect" on weld microstructure?

The "vanadium-effect" refers to the promotion of intragranular nucleation of ferrite within the

prior austenite grains during cooling.[4] This contrasts with the typical grain boundary

nucleation seen in C-Mn or Nb-steels.[4] The resulting microstructure, often containing acicular

ferrite, has a smaller effective grain size, which reduces the cleavage crack length and

improves the ductile-to-brittle transition temperature, thereby enhancing toughness.[4][5]

Troubleshooting Guide
This guide addresses common problems encountered during the welding and analysis of FeV-

containing steels.
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Problem Potential Causes
Recommended Solutions &

Troubleshooting Steps

Low Weld Toughness (Charpy

or CTOD)

Coarse Grain Structure in

HAZ: High heat input during

welding promotes austenite

grain growth.[7] Formation of

Brittle Phases: Presence of

Martensite-Austenite (M-A)

constituents, especially in the

intercritically reheated coarse-

grained HAZ (ICGC-HAZ).[5]

[9][10] Improper PWHT:

Incorrect temperature or

duration can lead to

embrittlement or over-

tempering.[7]

Control Heat Input: Limit heat

input to a maximum of around

2.5 kJ/mm and maintain an

interpass temperature below

250°C for many HSLA steels.

[7] Vanadium-microalloyed

steels are generally more

tolerant to higher heat inputs

than Nb-steels.[4] Optimize

Composition: For multi-pass

welds, higher vanadium

content (e.g., 0.1 wt.%) has

been shown to reduce the

percentage of the brittle M/A

phase compared to standard

steels.[11][12] Apply Correct

PWHT: For structural steels, if

PWHT is required, use a

temperature range of 550°C to

600°C to avoid a substantial

reduction in tensile strength.[7]

For certain low-activation

vanadium alloys, PWHT at

higher temperatures (e.g.,

1273K) may be needed to

recover hardness to pre-

welding levels.[13]

Weld Porosity Gas Contamination:

Inadequate shielding gas

coverage, leaks in the gas line,

or moisture in consumables.

[14][15][16] Base Metal

Contamination: Presence of

oil, rust, or dirt on the joint

Check Shielding Gas System:

Ensure proper gas flow rate.

[14] Use a gas lens for better

coverage.[14] Check all hoses

and connections for leaks.[14]

[15] Thoroughly Clean Base

Metal: Use appropriate

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.twi-global.com/technical-knowledge/job-knowledge/welding-of-hsla-steels-098
https://www.mdpi.com/1996-1944/16/7/2897
https://vanitec.org/technical-library/paper/the-effect-of-vanadium-and-niobium-on-the-properties-and-microstructure-of-
https://pmc.ncbi.nlm.nih.gov/articles/PMC10096130/
https://www.twi-global.com/technical-knowledge/job-knowledge/welding-of-hsla-steels-098
https://www.twi-global.com/technical-knowledge/job-knowledge/welding-of-hsla-steels-098
https://www.twi-global.com/technical-knowledge/published-papers/the-influence-of-vanadium-microalloying-on-the-weldability-of-steels-october-2001
https://www.mdpi.com/2075-4701/15/10/1127
https://www.researchgate.net/publication/396421727_The_Vanadium_Micro-Alloying_Effect_on_the_Microstructure_of_HSLA_Steel_Welded_Joints_by_GMAW
https://www.twi-global.com/technical-knowledge/job-knowledge/welding-of-hsla-steels-098
https://www.nifs.ac.jp/report/annrep13/pdf/340.pdf
https://www.millerwelds.com/-/media/inriver/spsampletopic11250837004.pdf
https://www.kdarco.com/blog/troubleshooting-and-fixing-common-welding-issues
https://www.kemppi.com/en/blogs/understanding-and-preventing-common-welding-defects
https://www.millerwelds.com/-/media/inriver/spsampletopic11250837004.pdf
https://www.millerwelds.com/-/media/inriver/spsampletopic11250837004.pdf
https://www.millerwelds.com/-/media/inriver/spsampletopic11250837004.pdf
https://www.kdarco.com/blog/troubleshooting-and-fixing-common-welding-issues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


surfaces.[15][17] High

Reactivity of Vanadium:

Vanadium is highly reactive

with oxygen, nitrogen, and

hydrogen, requiring excellent

shielding.[18][19]

chemical cleaners or wire

brushes to remove all

contaminants before welding.

[17][20] Ensure Complete Inert

Gas Shielding: For TIG or

plasma welding of vanadium

alloys, flood all surfaces of the

weld (front and back) with inert

gas (argon or helium).[18][19]

Lack of Fusion / Incomplete

Penetration

Insufficient Heat Input: Welding

current or voltage is too low.

[17][21] Fast Travel Speed:

Moving too quickly prevents

the weld from fully fusing with

the base metal.[17][22]

Incorrect Joint

Design/Preparation: The joint

may be too narrow or

improperly aligned.[16][21]

Adjust Welding Parameters:

Increase current and/or

voltage settings.[15][17] Slow

down the travel speed to allow

for deeper fusion.[17] Optimize

Joint Preparation: Ensure the

joint is sufficiently wide and

properly prepared to allow for

adequate side-wall fusion.[16]

High Hardness in Weld Zone

Rapid Cooling Rates: Fast

cooling promotes the formation

of hard microstructures like

martensite, especially in steels

with higher carbon equivalents.

[23][24] Alloying Effects:

Vanadium additions can

increase hardness.[3]

Apply Post-Weld Heat

Treatment (PWHT): PWHT is a

common method to reduce

hardness and relieve residual

stresses.[25] Tempering, for

instance, can refine the

martensitic structure and

improve ductility.[24]

Preheating: For some

vanadium steels, preheating is

recommended to slow the

cooling rate and minimize the

risk of cracking.[6]

Quantitative Data Summary
Table 1: Influence of Vanadium Content on HAZ Hardness and Toughness
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Steel
Compositio
n

Welding
Process

Heat Input
Post-Weld
Condition

Hardness
(HV/DPN)

Toughness
(Charpy/CT
OD)

HSLA Steel

(0.095% C,

with V)

Resistance

Spot Welding
N/A As-Welded

Intermediate

between low-

carbon steel

and higher-

carbon VAN-

80.

N/A

HSLA Steel

(0.14% C,

with V, "VAN-

80")

Resistance

Spot Welding
N/A As-Welded 349-403 DPN

Spot welds

showed twice

the tensile

shear

strength of

low-carbon

steel.[23]

0.12%C,

0.10%V Steel

Multipass

Butt Weld
5 kJ/mm PWHT N/A

40J Charpy

transition

temp

improved

from -24°C to

-39°C.[4]

V-4Cr-4Ti

Alloy

Electron

Beam

Welding

N/A
PWHT at

673K

~190 Hv

(Weld Metal)

Good ductility

maintained.

[13]

V-4Cr-4Ti

Alloy

Electron

Beam

Welding

N/A
PWHT at

1273K

Hardness

recovered to

pre-weld

levels.

Brittle

fracture

observed at

77K.[13]

Table 2: Example Welding Parameters for HSLA Steel
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Welding Process Pass Heat Input (kJ/mm) Key Observation

Submerged Arc

Welding (SAW)
Top Pass 3.44

The welding thermal

cycle directly affects

the microstructure and

mechanical properties

of the HAZ and weld

metal.[26]

Submerged Arc

Welding (SAW)
Bottom Pass 2.75

Bainitic

microstructures are

increasingly used to

achieve required

strength and

toughness.[26]

Experimental Protocols
1. Metallographic Examination

Objective: To analyze the microstructure of the base metal, HAZ, and weld metal.

Methodology:

Sectioning: Carefully cut cross-sections from the welded joint.

Mounting: Mount the specimens in a conductive or compression mounting resin.

Grinding & Polishing: Grind the samples using successively finer abrasive papers (e.g.,

240, 400, 600, 800, 1200 grit). Polish the samples using diamond suspensions (e.g., 6 µm,

3 µm, 1 µm) to achieve a mirror-like finish.

Etching: Etch the polished surface to reveal the microstructure. A common etchant for

steels is Nital (2% nitric acid in ethanol).

Microscopy: Examine the etched samples using optical microscopy and Scanning Electron

Microscopy (SEM) to identify different phases (ferrite, bainite, martensite), grain sizes, and

the presence of precipitates or inclusions.
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2. Charpy V-Notch Impact Testing

Objective: To determine the amount of energy absorbed by a material during fracture,

providing a measure of its notch toughness.

Methodology:

Specimen Preparation: Machine standard Charpy V-notch specimens from the specific

region of interest (e.g., weld centerline, HAZ). The notch location is critical and should be

precisely placed at the fusion boundary or other specified areas.[3]

Temperature Control: Bring the specimens to the desired test temperature (e.g., room

temperature, -20°C, -40°C) by soaking them in a controlled temperature bath for a

specified duration.

Testing: Place the specimen in a Charpy impact testing machine. Release a pendulum of a

known weight from a set height, allowing it to strike and fracture the specimen.

Data Collection: Record the energy absorbed during fracture, which is indicated by the

height to which the pendulum swings after breaking the specimen.

Analysis: Plot the absorbed energy versus temperature to generate a ductile-to-brittle

transition curve.[3][4]

3. Crack Tip Opening Displacement (CTOD) Test

Objective: To measure the fracture toughness of materials, particularly in the ductile-to-brittle

transition region.

Methodology:

Specimen Preparation: Machine specimens with a pre-machined notch. A sharp fatigue

pre-crack is then introduced at the tip of the notch.

Testing: The specimen is subjected to a slowly increasing load, typically in a three-point

bending configuration.
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Displacement Measurement: A clip gauge is placed at the mouth of the notch to measure

its opening displacement as the load is applied.

Data Analysis: The value of CTOD at which fracture initiates is calculated from the load-

displacement record. This provides a measure of fracture toughness. The test can be

performed at various temperatures to determine a transition curve.[3][4]
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Caption: Experimental workflow for evaluating the mechanical properties of FeV-containing

welds.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://vanitec.org/technical-library/paper/the-effect-of-vanadium-on-the-toughness-of-welds-in-structural-and-pipeline
https://www.twi-global.com/technical-knowledge/published-papers/the-influence-of-vanadium-microalloying-on-the-weldability-of-steels-october-2001
https://www.benchchem.com/product/b1254409/docs?utm_src=pdf-body-img#technical-support-center-enhancing-mechanical-properties-of-fev-containing-welds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Input Parameters

Microstructure

Mechanical Properties

Composition
(V, N, C content)

Fine Grain Size Intragranular
Acicular Ferrite

V(C,N) PrecipitatesM-A Constituents

Welding Parameters
(Heat Input, Speed)

PWHT
(Temp, Time)

Hardness Improved Toughness

High Strength

 (reduces)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. The Effect of Vanadium on the Toughness of Welds in Structural and Pipeline Steels |
Vanitec [vanitec.org]

4. The influence of vanadium-microalloying on the weldability of steels - TWI [twi-global.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1254409/docs?utm_src=pdf-body-img#technical-support-center-enhancing-mechanical-properties-of-fev-containing-welds
https://www.benchchem.com/product/b1254409?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/395386598_What_is_the_impact_of_micro-alloying_elements_on_the_weldability_of_structural_steels
https://www.researchgate.net/post/What_is_the_impact_of_micro-alloying_elements_on_the_weldability_of_structural_steels
https://vanitec.org/technical-library/paper/the-effect-of-vanadium-on-the-toughness-of-welds-in-structural-and-pipeline
https://vanitec.org/technical-library/paper/the-effect-of-vanadium-on-the-toughness-of-welds-in-structural-and-pipeline
https://www.twi-global.com/technical-knowledge/published-papers/the-influence-of-vanadium-microalloying-on-the-weldability-of-steels-october-2001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Influence of Vanadium Micro-Alloying on the Microstructure of Structural High Strength
Steels Welded Joints | MDPI [mdpi.com]

6. metalzenith.com [metalzenith.com]

7. Welding of HSLA Steels - TWI [twi-global.com]

8. The Effect of Vanadium on the Microstructure and Toughness of Weld Heat Affected
Zones | Vanitec [vanitec.org]

9. The Effect of Vanadium and Niobium on the Properties and Microstructure of the
Intercritically Reheated Coarse Grained Heat Affected Zone in Low Carbon Microalloyed
Steels | Vanitec [vanitec.org]

10. Influence of Vanadium Micro-Alloying on the Microstructure of Structural High Strength
Steels Welded Joints - PMC [pmc.ncbi.nlm.nih.gov]

11. mdpi.com [mdpi.com]

12. researchgate.net [researchgate.net]

13. nifs.ac.jp [nifs.ac.jp]

14. millerwelds.com [millerwelds.com]

15. Troubleshooting and Fixing Common Welding Issues - KDAR Company [kdarco.com]

16. kemppi.com [kemppi.com]

17. sefaspe.com [sefaspe.com]

18. atimaterials.com [atimaterials.com]

19. Machining Vanadium Alloys | How To Work With Vanadium Metals | Eagle Alloys
Corporation [eaglealloys.com]

20. rapidwelding.com [rapidwelding.com]

21. rapiddirect.com [rapiddirect.com]

22. unimig.com.au [unimig.com.au]

23. spotweldinc.com [spotweldinc.com]

24. mdpi.com [mdpi.com]

25. jflf.org [jflf.org]

26. crimsonpublishers.com [crimsonpublishers.com]

To cite this document: BenchChem. [Technical Support Center: Enhancing Mechanical
Properties of FeV-Containing Welds]. BenchChem, [2026]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.mdpi.com/1996-1944/16/7/2897
https://www.mdpi.com/1996-1944/16/7/2897
https://metalzenith.com/blogs/steel-properties/vanadium-steel-properties-and-key-applications
https://www.twi-global.com/technical-knowledge/job-knowledge/welding-of-hsla-steels-098
https://vanitec.org/technical-library/paper/the-effect-of-vanadium-on-the-microstructure-and-toughness-of-weld-heat-aff/
https://vanitec.org/technical-library/paper/the-effect-of-vanadium-on-the-microstructure-and-toughness-of-weld-heat-aff/
https://vanitec.org/technical-library/paper/the-effect-of-vanadium-and-niobium-on-the-properties-and-microstructure-of-
https://vanitec.org/technical-library/paper/the-effect-of-vanadium-and-niobium-on-the-properties-and-microstructure-of-
https://vanitec.org/technical-library/paper/the-effect-of-vanadium-and-niobium-on-the-properties-and-microstructure-of-
https://pmc.ncbi.nlm.nih.gov/articles/PMC10096130/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10096130/
https://www.mdpi.com/2075-4701/15/10/1127
https://www.researchgate.net/publication/396421727_The_Vanadium_Micro-Alloying_Effect_on_the_Microstructure_of_HSLA_Steel_Welded_Joints_by_GMAW
https://www.nifs.ac.jp/report/annrep13/pdf/340.pdf
https://www.millerwelds.com/-/media/inriver/spsampletopic11250837004.pdf
https://www.kdarco.com/blog/troubleshooting-and-fixing-common-welding-issues
https://www.kemppi.com/en/blogs/understanding-and-preventing-common-welding-defects
https://sefaspe.com/blogs/news/welding-troubleshooting-guide-how-to-avoid-common-welding-problems
https://www.atimaterials.com/Products/Documents/datasheets/niobium-hafnium-tantalum-vanadium/vanadium/vanadium_v1.pdf
https://www.eaglealloys.com/vanadium/machining-vanadium/
https://www.eaglealloys.com/vanadium/machining-vanadium/
https://www.rapidwelding.com/files/TIG%20Welding%20Troubleshooting%20Guide.pdf
https://www.rapiddirect.com/blog/types-of-welding-defects/
https://unimig.com.au/blog/troubleshooting-your-weld-the-12-most-common-problems-and-how-to-fix-them
https://spotweldinc.com/PDFs/Resistance_welding_articles/WJ_1974_08_s343_Spot%20Welding%20Characteristics%20of%20HSLA%20steel.pdf
https://www.mdpi.com/2075-4701/15/5/496
https://www.jflf.org/v/vspfiles/assets/pdf/keyconcepts4.pdf
https://crimsonpublishers.com/rdms/pdf/RDMS.001020.pdf
https://www.benchchem.com/product/b1254409/docs#technical-support-center-enhancing-mechanical-properties-of-fev-containing-welds
https://www.benchchem.com/product/b1254409/docs#technical-support-center-enhancing-mechanical-properties-of-fev-containing-welds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1254409/docs#technical-support-center-enhancing-
mechanical-properties-of-fev-containing-welds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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